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4-(phenylthio)phenol in flame retardant
synthesis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 4-(Phenylthio)phenol

CAS No.: 5633-55-6

Cat. No.: S683716

Chemical Profile of 4-(Phenylthio)phenol

The table below summarizes the basic identifying information and physical properties of 4-
(Phenylthio)phenol.

Property Description

CAS Number 5633-55-6 [1] [2] [3]

IUPAC Name 4-(phenylsulfanyl)phenol [1] [2] [3]
Molecular Formula C12H100S [1] [2]

Molecular Weight 202.27 g/mol [1] [2]

Melting Point 108-110 °C [2]

Boiling Point 133°C /0.1 mm [2]

Density 1.250 [2]

Purity Available from 95% to 99% [2] [3]
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Property Description

Physical Form Solid (can also be a liquid or semi-solid lump) [2] [3]

Potential Applications and Synthesis Context

While direct protocols are unavailable, the search results indicate the context in which this chemical is used.

¢ General Use: 4-(Phenylthio)phenol is commonly used as a reagent in organic synthesis for
constructing complex molecules [1].

¢ Flame Retardant Role: Phenolic compounds like 4-(Phenylthio)phenol are known to have
applications in the production of plastics, adhesives, and coatings to improve thermal stability and
flame resistance [1]. It can specifically be used in the synthesis of m-aryloxy phenols, which are a
class of compounds with flame retardant applications [1].

¢ As a Synthetic Intermediate: The compound can undergo various reactions, such as electrophilic
aromatic substitution and oxidation, making it a versatile building block for synthesizing more
complex flame retardant molecules [1].

Handling and Safety Information

Handling this compound requires standard safety precautions for laboratory chemicals.

e Hazard Statements: The compound has risk statements R36/37/38, indicating it may cause irritation
to the eyes, respiratory system, and skin [2].

o Safety Statements: The associated safety statements are S26 and S36/37/39, advising that in case
of contact with eyes, rinse immediately with plenty of water and seek medical advice. It also
recommends wearing suitable protective clothing, gloves, and eye/face protection [2].

e Storage: Recommended storage conditions are in a refrigerator, under an inert atmosphere [2].
Another source suggests keeping it in a dark place, at room temperature, and under an inert
atmosphere [3].

Suggested Research and Development Path

To proceed with using 4-(Phenylthio)phenol in flame retardant synthesis without specific public protocols,

you may need to adopt a research and development approach.
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Alternative Avenues for Information

Given the lack of direct technical notes, you might find the following strategies helpful.

e Search Specialized Databases: Focus your search on scientific literature databases like
SciFinder, Reaxys, ScienceDirect, or Scopus. These platforms often contain full-text articles with
detailed experimental sections that are not indexed by general search engines [1].

e Consult Supplier MSDS: While a full protocol may not be available, the Material Safety Data Sheet
(MSDS) for the compound, which can be requested from suppliers, may contain some handling and
safety information [1] [3].

o Explore Patent Literature: The synthesis and application of novel flame retardants are frequently
covered in patents. The note on ChemicalBook that this product may be related to "patent products"
suggests this could be a relevant area to investigate [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Address: Ontario, CA 91761, United
Your Ultimate Destination for Small-Molecule (aka. States
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com
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